Cas no 2171805-19-7 (2-N-(butan-2-yl)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamidoacetic acid)

• Product Name: 2-N-(butan-2-yl)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamidoacetic acid
• CAS No: 2171805-19-7
• MF: C₂₅H₃₀N₂O₅S
• MW: 470.581105709076
• CID: 6339691
• PubChem ID: 165804177
• Update Time: 2025-10-18

2-N-(butan-2-yl)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(butan-2-yl)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamidoacetic acid
• EN300-1515033
• 2-[N-(butan-2-yl)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido]acetic acid
• 2171805-19-7

• Inchi： 1S/C25H30N2O5S/c1-3-17(2)27(14-24(29)30)23(28)16-33-13-12-26-25(31)32-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,3,12-16H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： CNGXJPMSDRHLLV-UHFFFAOYSA-N
• SMILES： S(CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)CC(N(CC(=O)O)C(C)CC)=O

Computed Properties

• Exact Mass: 470.18754324g/mol
• Monoisotopic Mass: 470.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 121Ų

Additional information on 2-N-(butan-2-yl)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamidoacetic acid

Research Brief on 2-N-(butan-2-yl)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamidoacetic acid (CAS: 2171805-19-7)

In recent years, the compound 2-N-(butan-2-yl)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamidoacetic acid (CAS: 2171805-19-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thioether linkage, has shown promising potential in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), offering stability under basic conditions while being readily removable under mild acidic conditions.

Recent studies have focused on the application of this compound as a versatile building block for the synthesis of complex peptide derivatives. The presence of the butan-2-yl group and the thioether moiety enhances its lipophilicity, which can be advantageous for improving membrane permeability in drug candidates. Researchers have explored its use in the development of peptide-based therapeutics targeting various diseases, including cancer, infectious diseases, and metabolic disorders. The compound's ability to form stable amide bonds makes it particularly valuable for constructing peptide chains with high fidelity.

One of the key advancements in the utilization of 2171805-19-7 is its incorporation into peptide-conjugated drug delivery systems. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the cellular uptake of anticancer peptides. The study highlighted that the thioether linkage in the compound facilitated the formation of disulfide bridges, which are critical for maintaining the structural integrity of peptide drugs in physiological environments. Additionally, the Fmoc group provided a protective shield against enzymatic degradation, thereby prolonging the half-life of the therapeutic peptides.

Another notable application of this compound is in the field of bioconjugation. Researchers have leveraged its reactive functional groups to attach peptides to various biomolecules, such as antibodies and nanoparticles, for targeted drug delivery. A recent preprint on bioRxiv detailed a novel approach where 2171805-19-7 was used to conjugate a tumor-homing peptide to a monoclonal antibody, resulting in a significant improvement in tumor targeting efficiency. This innovative strategy holds great promise for the development of next-generation biotherapeutics with enhanced specificity and reduced off-target effects.

Despite its potential, challenges remain in the large-scale synthesis and purification of 2-N-(butan-2-yl)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamidoacetic acid. Current methodologies often involve multi-step reactions with moderate yields, necessitating further optimization. Recent efforts have focused on streamlining the synthesis process using green chemistry principles, such as minimizing solvent use and reducing waste generation. A 2024 study in Organic Process Research & Development reported a scalable route with improved yield and purity, paving the way for broader industrial adoption.

In conclusion, 2171805-19-7 represents a valuable tool in the toolkit of chemical biologists and pharmaceutical researchers. Its unique structural attributes and versatile applications make it a compound of interest for advancing peptide-based therapeutics and bioconjugation strategies. Future research should aim to address the remaining synthetic challenges and explore its potential in emerging areas such as personalized medicine and nanomedicine.